N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-[2-(5-cyclopropyl-3-pyridin-2-ylpyrazol-1-yl)ethyl]-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C21H19F3N4O2/c22-21(23,24)30-16-8-6-15(7-9-16)20(29)26-11-12-28-19(14-4-5-14)13-18(27-28)17-3-1-2-10-25-17/h1-3,6-10,13-14H,4-5,11-12H2,(H,26,29)
• InChI Key: HBKYECPIKGTREY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2CCNC(=O)C3=CC=C(C=C3)OC(F)(F)F)C4=CC=CC=N4
• Molecular Formula: C21H19F3N4O2
• Molecular Weight: 416.4 g/mol

Description

N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)-4-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C21H19F3N4O2 and its molecular weight is 416.404. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity and Apoptotic Pathways

• Study Focus : The antiproliferative activity of benzamide derivatives against human lung carcinoma cells and their mechanism of action.
• Key Findings : A compound similar in structure to the one showed significant antiproliferative activity, inducing intrinsic apoptotic pathways by activating p53. It also activated the TRAIL-inducing death pathway by promoting an increase in DR4 and DR5 death receptors, downregulation of c-FLIPL, and caspase-8 activation (Raffa et al., 2019).

Anti-Influenza Activity

• Study Focus : The synthesis of novel benzamide-based 5-aminopyrazoles and their antiviral activities against bird flu influenza H5N1.
• Key Findings : Among the synthesized compounds, several exhibited significant antiviral activities against H5N1, reducing viral activity by 85-65% (Hebishy et al., 2020).

Inhibitory Activity Against Mycobacterium Tuberculosis

• Study Focus : The development of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates as inhibitors of Mycobacterium tuberculosis.
• Key Findings : One compound demonstrated significant activity against Mycobacterium tuberculosis, including inhibition of DNA gyrase and non-cytotoxicity at certain concentrations (Jeankumar et al., 2013).

Synthesis of Heterocyclic Derivatives

• Study Focus : The synthesis of pyrazole, isoxazole, pyrimidine, triazine derivatives using benzothiophen-2-yl-hydrazonoesters and their reactivity with nitrogen nucleophiles.
• Key Findings : This research explored various heterocyclic derivatives that can be synthesized using compounds structurally related to the compound (Mohareb et al., 2004).